Cas no 1806136-96-8 (Methyl 2-(aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Methyl 2-(aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1806136-96-8
• MF: C₁₀H₁₀F₃IN₂O₃
• MW: 390.097685337067
• CID: 4836304
• Update Time: 2025-06-14

Methyl 2-(aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C10H10F3IN2O3/c1-18-9(17)2-5-6(4-15)16-8(14)3-7(5)19-10(11,12)13/h3H,2,4,15H2,1H3
• InChI Key： XRKCDYUJMFHTHC-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(CC(=O)OC)C(CN)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 317
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-(aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetate

Research Brief on Methyl 2-(aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetate (CAS: 1806136-96-8)

Methyl 2-(aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetate (CAS: 1806136-96-8) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and trifluoromethoxy substituent, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The compound's structural features, including the iodine and trifluoromethoxy groups, make it a versatile building block for the development of novel therapeutic agents. Researchers have explored its utility in cross-coupling reactions, which are pivotal in the construction of complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of potent kinase inhibitors, demonstrating its significance in the design of targeted therapies for cancer and autoimmune diseases.

In addition to its synthetic applications, Methyl 2-(aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetate has been studied for its pharmacokinetic properties. Preliminary data suggest that the compound exhibits favorable metabolic stability and bioavailability, which are critical factors in drug development. Recent in vitro studies have shown that derivatives of this compound exhibit promising activity against specific enzyme targets, such as phosphodiesterases and proteases, further underscoring its potential in medicinal chemistry.

Despite these advancements, challenges remain in optimizing the compound's efficacy and safety profile. Ongoing research aims to address these issues through structural modifications and advanced formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Methyl 2-(aminomethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetate represents a promising candidate for further investigation in the pharmaceutical industry. Its unique chemical properties and diverse applications make it a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies will likely focus on expanding its utility and addressing current limitations, paving the way for innovative treatments in various disease areas.